Cas no 1545-75-1 (2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid)

• Product Name: 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid
• CAS No: 1545-75-1
• MF: C₁₄H₈F₃NO₄S
• MW: 343.277832984924
• CID: 237437
• PubChem ID: 2225590
• Update Time: 2025-06-13

2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2-[[2-nitro-4-(trifluoromethyl)phenyl]thio]-
• 2-(2-NITRO-4-TRIFLUOROMETHYL-PHENYLSULFANYL)-BENZOIC ACID
• 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylbenzoate
• 2-[2-nitro-4-(trifluoromethyl)phenyl]sulfanylbenzoic acid
• 2-{[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}benzoate
• 2-{[2-nitro-4-(trifluoromethyl)phenyl]sulfanyl}benzoic acid
• 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid
• 2-Hydroxy-(3-(2-methyl)allyl)benzaldehyde
• 2-{[2-nitro-4-(trifluoromethyl)phenyl]thio}benzoic acid
• 1545-75-1
• AKOS001086299
• DTXSID70367076
• Z31239064
• C14H8F3NO4S
• MFCD00142741
• 2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)benzoicacid
• MXLQVAQMSZOUEX-UHFFFAOYSA-N
• SCHEMBL7824348
• EN300-00257
• CS-0218155
• 2-((2-Nitro-4-(trifluoromethyl)phenyl)thio)benzoic acid

• MDL： MFCD00142741
• Inchi： 1S/C14H8F3NO4S/c15-14(16,17)8-5-6-12(10(7-8)18(21)22)23-11-4-2-1-3-9(11)13(19)20/h1-7H,(H,19,20)
• InChI Key： MXLQVAQMSZOUEX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)C1C=CC(C(F)(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 343.01264
• Monoisotopic Mass: 342.004788
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 4.2

Experimental Properties

• Density: g/cm3
• Boiling Point: 421.6°Cat760mmHg
• Flash Point: 208.8°C
• Refractive Index: 1.622
• PSA: 80.44

Additional information on 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid

Comprehensive Overview of 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid (CAS No. 1545-75-1)

2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid (CAS No. 1545-75-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its unique nitro and trifluoromethyl functional groups, exhibits remarkable properties that make it a subject of ongoing scientific exploration. Its molecular structure, which combines a benzoic acid backbone with a phenylsulfanyl moiety, offers a versatile platform for further chemical modifications and applications.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced stability, bioavailability, and lipophilicity. These attributes are particularly valuable in the development of pharmaceutical intermediates and agrochemicals. Researchers have identified 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid as a promising candidate for drug discovery, especially in the synthesis of anti-inflammatory and antimicrobial agents. Its nitro group further contributes to its reactivity, enabling it to participate in various redox reactions and catalytic processes.

The compound's CAS No. 1545-75-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its phenylsulfanyl linkage is of particular interest to chemists studying sulfur-containing compounds, which are known for their role in enzyme inhibition and signal transduction. This has led to a growing body of literature exploring its potential in targeted therapy and precision medicine.

From an environmental perspective, the trifluoromethyl group in 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid has been scrutinized for its persistence and potential ecological impact. However, advances in green chemistry have enabled more sustainable synthesis routes, minimizing waste and energy consumption. This aligns with the global push toward eco-friendly chemical production, a topic frequently searched by users interested in sustainable development and corporate social responsibility.

In the realm of material science, this compound has shown promise in the development of advanced polymers and coating materials. Its ability to form stable hydrogen bonds and π-π interactions makes it a valuable building block for supramolecular assemblies. These applications are particularly relevant to industries focused on high-performance materials and nanotechnology, which are among the most searched topics in scientific and engineering communities.

For researchers and manufacturers, understanding the synthetic pathways and purification methods of 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid is essential. Recent studies have highlighted the use of microwave-assisted synthesis and flow chemistry to improve yield and efficiency. These techniques are part of a broader trend toward process intensification, a keyword frequently associated with industrial optimization and cost reduction.

In conclusion, 2-{2-nitro-4-(trifluoromethyl)phenylsulfanyl}benzoic acid (CAS No. 1545-75-1) represents a multifaceted compound with wide-ranging applications. Its unique chemical profile, combined with the growing interest in fluorinated compounds and sustainable chemistry, positions it as a key player in future scientific and industrial advancements. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions about innovation and scientific progress.